Cas no 921792-02-1 (ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate)

• Product name: ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate
• CAS No: 921792-02-1
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 6065666
• PubChem ID: 40887576

ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate
• Carbamic acid, N-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-5-propyl-1,5-benzoxazepin-7-yl)-, ethyl ester
• 921792-02-1
• F2262-0376
• ethyl (3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)carbamate
• AKOS024633371
• ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)carbamate

• Inchi： 1S/C17H24N2O4/c1-5-9-19-13-10-12(18-16(21)22-6-2)7-8-14(13)23-11-17(3,4)15(19)20/h7-8,10H,5-6,9,11H2,1-4H3,(H,18,21)
• InChI Key： ANTZGKDSOKKXMX-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=CC=C2OCC(C)(C)C(=O)N(CCC)C2=C1

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 462.9±45.0 °C(Predicted)
• pka: 12.89±0.40(Predicted)

Additional information on ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate

Comprehensive Guide to Ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate (CAS No. 921792-02-1)

Ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate (CAS No. 921792-02-1) is a specialized organic compound with a unique molecular structure, combining a benzoxazepine core with an ethyl carbamate functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. Researchers are particularly interested in its applications as a key intermediate in drug synthesis and its role in modulating specific biochemical pathways.

The chemical structure of Ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate features a tetrahydro-1,5-benzoxazepine backbone, which is known for its versatility in medicinal chemistry. The presence of the ethyl carbamate moiety enhances its stability and bioavailability, making it a valuable candidate for further development. With the increasing demand for novel therapeutic agents, this compound is being explored for its potential in treating neurological disorders and inflammatory conditions.

In recent years, the scientific community has shown growing interest in benzoxazepine derivatives, particularly due to their role in targeting G-protein-coupled receptors (GPCRs). This aligns with current trends in drug discovery, where researchers are focusing on small-molecule modulators for precision medicine. The compound’s CAS No. 921792-02-1 is frequently searched in academic databases and patent literature, highlighting its relevance in cutting-edge research.

From a synthetic chemistry perspective, Ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate is synthesized through multi-step organic reactions, often involving condensation and cyclization processes. Its purity and yield are critical factors for researchers, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality control. The compound’s propyl substituent and oxo group contribute to its distinct physicochemical properties, including solubility and reactivity.

Beyond pharmaceuticals, this compound has potential applications in agrochemical formulations, where its structural features may contribute to the development of new pesticides or herbicides. The 3,3-dimethyl and tetrahydrobenzoxazepine components are particularly noteworthy for their ability to interact with biological targets in pests. As sustainable agriculture gains momentum, researchers are exploring eco-friendly alternatives, and CAS No. 921792-02-1 could play a role in this evolving landscape.

For those sourcing Ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate, it is essential to collaborate with reputable suppliers who adhere to strict quality standards. The compound’s stability under various storage conditions and compatibility with other reagents are key considerations for laboratory use. Additionally, regulatory compliance and proper documentation are crucial, especially when shipping across international borders.

In summary, Ethyl N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)carbamate (CAS No. 921792-02-1) represents a promising compound in both pharmaceutical and agrochemical research. Its unique structure and potential applications align with current scientific trends, making it a subject of ongoing investigation. As the demand for innovative bioactive molecules grows, this compound is poised to contribute significantly to advancements in health and agriculture.